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Introduction

Triacontane-d62 is the deuterated form of triacontane, a long-chain saturated hydrocarbon
with the chemical formula C30D62.[1] In this fully deuterated molecule, all 62 hydrogen atoms
have been replaced by their heavy isotope, deuterium. This isotopic substitution makes
Triacontane-d62 an invaluable tool in various scientific disciplines, particularly in analytical
chemistry where it serves as a robust internal standard for the quantification of hydrocarbons
and other organic molecules by gas chromatography-mass spectrometry (GC-MS). Its chemical
inertness and distinct mass spectrometric signature allow for precise and accurate
measurements in complex matrices. This guide provides a comprehensive overview of the
chemical properties of Triacontane-d62, along with detailed experimental protocols for its use
in analytical applications.

Chemical and Physical Properties

Triacontane-d62 is a colorless, odorless, waxy solid at room temperature.[1] As a long-chain
alkane, it is non-polar and thus soluble in non-polar organic solvents like hexane and
methylene chloride, while being virtually insoluble in water. Its high molecular weight and lack
of functional groups result in a high melting and boiling point and low volatility. The C-D bonds
in Triacontane-d62 are stronger than the C-H bonds in its non-deuterated counterpart, which
can lead to a slight difference in its physical properties and retention time in chromatographic
separations, a phenomenon known as the kinetic isotope effect.
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Tabulated Physical and Chemical Data

Property Value Reference
Chemical Formula C30D62 [1]
Molecular Weight 485.20 g/mol [2][3]
CAS Number 93952-07-9 [1]
Melting Point 62-67 °C [2]
Boiling Point 258-259 °C at 3 mmHg [2]
Appearance White solid
Solubility Soluble in non-polar organic

solvents
Isotopic Purity Typically >98 atom % D

Experimental Protocols

Triacontane-d62 is predominantly used as an internal standard in quantitative analytical
methods, particularly GC-MS. Below are detailed experimental protocols for its application in
environmental and biological sample analysis.

Quantification of Total Petroleum Hydrocarbons (TPH) in
Environmental Samples using GC-MS

This protocol describes the use of Triacontane-d62 as an internal standard for the
guantification of long-chain alkanes (C30-C35) in environmental matrices such as soil or
sediment.

a. Sample Preparation and Extraction:
e Weigh 10-20 g of the homogenized environmental sample into a beaker.

o Spike the sample with a known amount of Triacontane-d62 solution (e.g., 100 uL of a 10
pg/mL solution in hexane).
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o Extract the hydrocarbons from the sample using a suitable solvent, such as a 1:1 mixture of
hexane and dichloromethane, via sonication or Soxhlet extraction.

» Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.
b. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

e Gas Chromatograph: Agilent 6890 GC or equivalent.

o Mass Spectrometer: Agilent 5973 Mass Selective Detector or equivalent.

e Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 pm film thickness) or similar non-polar capillary
column.

e Injector: Split/splitless, operated in splitless mode at 280 °C.
e Oven Temperature Program:
o Initial temperature: 60 °C, hold for 2 minutes.
o Ramp 1: 10 °C/min to 300 °C.
o Hold at 300 °C for 15 minutes.
o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
o Mass Spectrometer Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.
o Scan Range: m/z 50-550.
o Selected lon Monitoring (SIM) for Quantification:
» Triacontane-d62: Quantifier ion: m/z 66.1; Qualifier ions: m/z 50.1, 82.1, 485.0.[2]
» Target Analytes (e.g., C30-C35 alkanes): Monitor characteristic fragment ions.

c. Quantification:
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Create a calibration curve by analyzing a series of standards containing known concentrations
of the target alkanes and a constant concentration of the Triacontane-d62 internal standard.
The ratio of the peak area of the analyte to the peak area of Triacontane-d62 is plotted against
the concentration of the analyte. The concentration of the analyte in the unknown sample is
then determined from this calibration curve.

Analysis of Cuticular Hydrocarbons in Insects

This protocol outlines the use of Triacontane-d62 for the quantitative analysis of cuticular
hydrocarbons (CHCs) from insects.

a. Sample Preparation:
 Individual insects are placed in a 2 mL glass vial.

e Add 200 pL of hexane containing a known concentration of Triacontane-d62 (e.g., 10 ng/
uL).

o \ortex the vial for 2 minutes to extract the CHCs.
o Carefully remove the insect from the vial.

o Evaporate the hexane under a gentle stream of nitrogen to a final volume of approximately
50 pL.

b. GC-MS Analysis:

¢ Gas Chromatograph: Agilent 7890B GC or equivalent.

o Mass Spectrometer: Agilent 5977A MSD or equivalent.

e Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 pum film thickness) or similar.
e Injector: Splitless injection at 300 °C.

e Oven Temperature Program:

o Initial temperature: 40 °C, hold for 3 minutes.
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o Ramp 1: 30 °C/min to 260 °C.
o Ramp 2: 15 °C/min to 300 °C.

o Hold at 300 °C for 18 minutes.

o Carrier Gas: Helium at a constant flow of 0.9 mL/min.
o Mass Spectrometer Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.
o Scan Range: m/z 40-600.
c. Data Analysis:

Identify the CHC peaks in the chromatogram based on their mass spectra and retention times
relative to a standard mixture of n-alkanes. Quantify the amount of each CHC by comparing its
peak area to the peak area of the Triacontane-d62 internal standard.

Visualizations

Logical Workflow for Quantitative Analysis using
Triacontane-d62 as an Internal Standard

Click to download full resolution via product page

Caption: A logical workflow diagram illustrating the key stages of quantitative analysis using
Triacontane-d62 as an internal standard, from sample preparation through to data processing
and final reporting.
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Conclusion

Triacontane-d62 is a highly effective and reliable internal standard for the quantitative analysis
of long-chain hydrocarbons and other analytes amenable to gas chromatography. Its chemical
inertness, distinct mass spectral properties, and similarity to target analytes make it an ideal
choice for correcting for variations in sample preparation and instrument response. The
detailed protocols and workflow provided in this guide offer a solid foundation for researchers
and scientists to incorporate Triacontane-d62 into their analytical methodologies, thereby
enhancing the accuracy and precision of their results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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